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Compound of Interest

Compound Name: ST638

Cat. No.: B15586729 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of the tyrosine kinase inhibitor ST638 is paramount to ensure laboratory safety and

the integrity of experimental results.[1] This guide provides crucial, immediate safety and

logistical information, including operational protocols and disposal plans.

Immediate Safety and Handling Precautions:

Prior to handling ST638, it is critical to be equipped with the appropriate Personal Protective

Equipment (PPE).[1] All procedures involving ST638 should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[1]

Recommended Personal Protective Equipment (PPE)
PPE Category Specification

Eye Protection Eyeshields or safety glasses[1]

Hand Protection Chemical-resistant gloves[1]

Respiratory Protection
A Type N95 (US) or equivalent dust mask to

prevent inhalation of solid particles[1]

Chemical and Physical Properties
A thorough understanding of a compound's properties is fundamental to its safe handling and

disposal.[1]
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Property Value

CAS Number 107761-24-0[1]

Molecular Formula C₁₉H₁₈N₂O₃S[1]

Molecular Weight 354.42 g/mol [1]

Appearance Yellow solid[1]

Melting Point 134-135.5 °C[1]

Solubility DMSO: 19 mg/mL[1]

Storage Temperature −20°C[1]

Experimental Protocols
WST-1 Cell Proliferation Assay
This protocol is designed to determine the optimal treatment duration of ST638.[1]

Methodology:

Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow

them to adhere for 24 hours.[1]

ST638 Treatment: Treat the cells with the desired concentration of ST638 for various

durations (e.g., 6, 12, 24, 48, 72 hours).[1] It is important to include untreated and solvent-

only controls.[1]

WST-1 Reagent Addition: Following the treatment period, add WST-1 reagent to each well

and incubate according to the manufacturer's instructions.

Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate

reader.

Analysis: Calculate cell viability as a percentage relative to the untreated control.

Disposal Plan
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Proper disposal of ST638 and any contaminated materials is crucial to prevent environmental

contamination and ensure laboratory safety. All waste materials, including unused ST638,

contaminated PPE, and experimental consumables, should be collected in a designated,

sealed container. This container must be clearly labeled as hazardous chemical waste.

Disposal should be carried out in accordance with local, state, and federal regulations for

chemical waste. Consult your institution's environmental health and safety (EHS) department

for specific guidelines and procedures for hazardous waste disposal.
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Preparation
- Wear full PPE

- Work in fume hood

Weighing
- Use calibrated balance

- Handle carefully to avoid dust

Dissolution
- Prepare stock solution in DMSO

- Aliquot for single use

Experimentation
- Add to cell culture or assay
- Maintain sterile conditions

Decontamination
- Clean work surfaces

- Decontaminate equipment

Waste Collection
- Segregate solid and liquid waste
- Use labeled, sealed containers

Disposal
- Follow institutional EHS guidelines

- Arrange for hazardous waste pickup

Click to download full resolution via product page

Caption: ST638 handling workflow from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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